Cas no 100781-98-4 (2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino)-)

• Product Name: 2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino)-
• CAS No: 100781-98-4
• MF: C₁₄H₁₁N₃S
• MW: 253.322241067886
• CID: 3551054
• PubChem ID: 2772319
• Update Time: 2025-08-02

2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino)-
• (2Z)-2-cyano-3-(naphthalen-2-ylamino)prop-2-enethioamide
• VS-01100
• 100781-98-4
• STK046052
• BBL002526
• AKOS005384575
• (Z)-2-cyano-3-(naphthalen-2-ylamino)prop-2-enethioamide
• (2Z)-2-cyano-3-[(naphthalen-2-yl)amino]prop-2-enethioamide

• Inchi： 1S/C14H11N3S/c15-8-12(14(16)18)9-17-13-6-5-10-3-1-2-4-11(10)7-13/h1-7,9,17H,(H2,16,18)
• InChI Key： ZDANHPFVDLMRQZ-UHFFFAOYSA-N
• SMILES： C(N)(=S)C(C#N)=CNC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 253.067369g/mol
• Monoisotopic Mass: 253.067369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 253.32g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 93.9Ų

Additional information on 2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino)-

Compound CAS No. 100781-98-4: A Comprehensive Overview

2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino), also known by its CAS number 100781-98-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a naphthalene ring system and a cyano group, making it a valuable substrate for further research and development.

The molecular structure of 2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino) comprises a naphthalene moiety attached to an amino group at the 3-position of the propenethioamide backbone. The presence of the cyano group introduces additional functional diversity, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and bioactive molecules.

One of the most promising applications of this compound lies in its use as a precursor for the development of novel pharmaceutical agents. Researchers have explored its potential in drug design, particularly in the context of targeting specific biological pathways. The naphthalene ring system is known for its aromatic stability and ability to interact with biological macromolecules, making it an attractive component for drug discovery.

In addition to its pharmaceutical applications, 2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino) has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination chemistry and catalysis. Recent findings suggest that this compound can serve as a ligand in the construction of metal-organic frameworks (MOFs), which have applications in gas storage and separation technologies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the naphthalene derivative followed by coupling reactions to introduce the amino and cyano functionalities. Advances in catalytic methods and green chemistry have made these synthesis routes more efficient and environmentally friendly, contributing to the scalability of production.

From a toxicological perspective, understanding the safety profile of CAS No. 100781-98-4 is crucial for its industrial and therapeutic applications. Preliminary studies indicate that while it exhibits moderate cytotoxicity under certain conditions, its toxicity can be managed through controlled exposure levels and appropriate safety measures.

In conclusion, 2-Propenethioamide, 2-cyano-3-(2-naphthalenylamino), with its unique chemical properties and versatile functional groups, represents a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly important role in advancing materials science and drug development.